Cas no 802870-19-5 (4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]-)

4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]- structure
802870-19-5 structure
Product name:4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]-
CAS No:802870-19-5
MF:C14H18N2O
MW:230.30552
CID:713943
PubChem ID:45098129

4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 4H-Indol-4-one,1,5,6,7-tetrahydro-2,3-dimethyl-5-[(1-propyn-1-ylamino)methyl]-
    • Indol-4(5H)-one, 6,7-dihydro-2,3-dimethyl-5-[(1-propynylamino)methyl]- (8CI)
    • 2,3-Dimethyl-5-[(1-propyn-1-ylamino)methyl]-1,5,6,7-tetrahydro-4H-indol-4-one
    • 802870-19-5
    • 2,3-Dimethyl-5-((prop-1-yn-1-ylamino)methyl)-6,7-dihydro-1H-indol-4(5H)-one
    • Inchi: InChI=1S/C14H18N2O/c1-4-7-15-8-11-5-6-12-13(14(11)17)9(2)10(3)16-12/h11,15-16H,5-6,8H2,1-3H3
    • InChI Key: YCYWZYAZEIWEKZ-UHFFFAOYSA-N
    • SMILES: CC#CNCC1CCC2=C(C1=O)C(=C(N2)C)C

Computed Properties

  • Exact Mass: 230.142
  • Monoisotopic Mass: 230.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.9A^2
  • XLogP3: 3.2

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